Sodium (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate

• IUPAC Name: sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• InChI: InChI=1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3-,4+,5-,6+;/m1./s1
• InChI Key: VKPBZIVFRYLHPT-WNFIKIDCSA-M
• Canonical SMILES: C(C1C(C(C(C(O1)[S-])O)O)O)O.[Na+]
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)[S-])O)O)O)O.[Na+]
• Molecular Formula: C6H11NaO5S
• Molecular Weight: 218.21 g/mol
• CAS RN: 10593-29-0

Description

1-thio-β-D-Glucose is an analog of β-D-glucose in which sulfur replaces the hydroxyl group at the one position. The thiol group allows diverse chemical reactions, including click chemistry and polymerization. 1-thio-β-D-Glucose can be labeled with technetium-99m for analytical and diagnostic procedures. It can also be used as a substrate for glucose oxidase, which leads to the production of 1-thio-β-D-gluconic acid.

Scientific Research Applications

Chemical Reactions

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Analytical and Diagnostic Procedures

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Substrate for Enzymes

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Formation of Self-Assembled Monolayers

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Carrier Molecule for Cell Uptake

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Treatment of Rheumatoid Arthritis

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Safety and Hazards

This compound has been classified as potentially hazardous. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and if in eyes, rinse cautiously with water for several minutes (P305+P351+P338). It is also recommended to use only outdoors or in a well-ventilated area (P271), and to wear protective gloves/protective clothing/eye protection/face protection (P280).

Mechanism of Action

Target of Action

It’s known that this compound is often used as a carrier molecule for cell uptake of markers, polymers, and nanoparticles .

Mode of Action

1-Thio-beta-D-glucose sodium salt is an analog of beta-D-glucose where sulfur replaces the hydroxyl group at the one position . This modification allows the compound to form a hydrophilic self-assembled monolayer with metal, which stabilizes the lipid bilayer and protects proteins from denaturation .

Biochemical Pathways

It’s known that the compound can be used as a substrate for glucose oxidase, leading to the production of 1-thio-beta-d-gluconic acid .

Pharmacokinetics

Its solubility in water (50 mg/ml) and dmso (10 mg/ml) suggests that it may have good bioavailability .

Result of Action

It’s known that the compound can be labeled with technetium-99m for analytical and diagnostic procedures .

Action Environment

It’s known that the compound decomposes on heating at 130 °c , suggesting that temperature could be a significant environmental factor affecting its stability.